Cas no 61368-91-0 (Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)-)
61368-91-0 structure
Product Name:Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)-
CAS No:61368-91-0
MF:C12H5Cl3N2O5
MW:363.537500143051
CID:481941
PubChem ID:71396437
Update Time:2025-04-19
Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)-
- 1,2,3-trichloro-5-(2,4-dinitrophenoxy)benzene
- 61368-91-0
- DTXSID00818001
-
- Inchi: 1S/C12H5Cl3N2O5/c13-8-4-7(5-9(14)12(8)15)22-11-2-1-6(16(18)19)3-10(11)17(20)21/h1-5H
- InChI Key: SJIKQWZCHWYVQU-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])Cl)Cl
Computed Properties
- Exact Mass: 361.92655
- Monoisotopic Mass: 361.926404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 95.51
Benzene, 1,2,3-trichloro-5-(2,4-dinitrophenoxy)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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